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Compound of Interest

Compound Name: Ethyl 3-(methylthio)propionate

Cat. No.: B076633 Get Quote

An In-depth Technical Guide to Ethyl 3-
(methylthio)propionate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3-(methylthio)propionate, a

sulfur-containing ester with applications in the flavor and fragrance industry and potential

relevance in metabolic studies. This document details its chemical synonyms, physicochemical

properties, experimental protocols for its synthesis and analysis, and its relationship to

methionine metabolism.

Chemical Synonyms and Identifiers
Ethyl 3-(methylthio)propionate is known by a variety of names in chemical literature and

databases. Accurate identification is crucial for cross-referencing in research.[1] A

comprehensive list of its synonyms is provided below.

Table 1: Synonyms and Identifiers for Ethyl 3-(methylthio)propionate
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Identifier Type Value

IUPAC Name ethyl 3-(methylsulfanyl)propanoate[1]

CAS Registry Number 13327-56-5[1]

EINECS Number 236-370-7[1]

FEMA Number 3343[1]

ChEBI ID CHEBI:87503[1]

PubChem CID 61592[1]

HMDB ID HMDB0040413[1]

InChI
InChI=1S/C6H12O2S/c1-3-8-6(7)4-5-9-2/h3-

5H2,1-2H3[1]

InChIKey YSNWHRKJEKWJNY-UHFFFAOYSA-N[1]

SMILES CCOC(=O)CCSC[1]

Common Synonyms

Ethyl 3-(methylthio)propanoate, Ethyl 3-

methylthiopropionate, Propanoic acid, 3-

(methylthio)-, ethyl ester, 3-(Methylthio)propionic

acid ethyl ester, Ethyl 3-

(methylmercapto)propionate, Ethyl methyl

mercaptopropionate[1][2]

Quantitative Data
A summary of the key physicochemical and toxicological properties of Ethyl 3-
(methylthio)propionate is presented below for easy reference.

Table 2: Physicochemical Properties of Ethyl 3-(methylthio)propionate
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Property Value

Molecular Formula C₆H₁₂O₂S

Molecular Weight 148.23 g/mol [1]

Appearance
Colorless to pale yellow liquid with an onion-like,

fruity, sweet odor[1]

Boiling Point 196-197 °C at 760 mmHg[1]

Density 1.030-1.035 g/mL at 25 °C[1]

Refractive Index (n²⁰/D) 1.457-1.463[1]

Flash Point 81 °C (closed cup)

Solubility Soluble in 95% ethanol (1 mL in 1 mL)[1]

Vapor Pressure 0.324 mmHg at 25°C

Table 3: Spectral Data References for Ethyl 3-(methylthio)propionate

Spectral Data Type Reference

¹H NMR SpectraBase[1]

¹³C NMR Sigma-Aldrich, SpectraBase[1]

GC-MS NIST Mass Spectrometry Data Center[1]

FTIR
Aldrich Chemical Company, Inc.,

SpectraBase[1]

Table 4: Toxicological Data for Ethyl 3-(methylthio)propionate

Test Result

Oral LD₅₀ (rat) > 5000 mg/kg

Experimental Protocols
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This section outlines methodologies for the synthesis, purification, and analysis of Ethyl 3-
(methylthio)propionate.

Synthesis via Michael Addition
Ethyl 3-(methylthio)propionate is commonly synthesized via a base-catalyzed Michael

addition of methyl mercaptan to ethyl acrylate.[3]

Objective: To synthesize Ethyl 3-(methylthio)propionate.

Materials:

Ethyl acrylate

Methyl mercaptan

Pyridine (catalyst)

Ice-salt bath

Four-necked flask equipped with a mechanical stirrer, reflux condenser, thermometer, and

gas inlet tube

Procedure:

Assemble the reaction apparatus, ensuring the reflux condenser is cooled to -10 °C with a

circulating coolant.

Charge the flask with ethyl acrylate and a catalytic amount of pyridine.

Cool the reaction mixture to -5 °C using an ice-salt bath.

While vigorously stirring, slowly bubble methyl mercaptan gas through the reaction mixture

via the gas inlet tube, ensuring the tip is below the liquid surface.

Maintain the reaction temperature below 6 °C throughout the addition of methyl mercaptan.

After the addition is complete, continue stirring the mixture for an additional hour at the same

temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b076633?utm_src=pdf-body
https://www.benchchem.com/product/b076633?utm_src=pdf-body
https://www.benchchem.com/product/b076633?utm_src=pdf-body
https://www.nbinno.com/article/aroma-chemicals/chemical-synthesis-ethyl-3-methylthiopropionate-manufacturers-perspective-yk
https://www.benchchem.com/product/b076633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove the ice-salt bath and allow the reaction mixture to slowly warm to 30 °C, then

continue stirring for another 30 minutes.

The crude product can then be purified by vacuum distillation.

Purification by Vacuum Distillation
Objective: To purify the synthesized Ethyl 3-(methylthio)propionate.

Apparatus:

Standard vacuum distillation setup with a fractionating column.

Heating mantle

Vacuum pump

Procedure:

Assemble the vacuum distillation apparatus.

Transfer the crude reaction mixture to the distillation flask.

Slowly apply vacuum and begin heating the flask.

Collect the fraction boiling at 74-75 °C at approximately 13 mmHg. This fraction corresponds

to the pure Ethyl 3-(methylthio)propionate.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
Objective: To confirm the identity and purity of the synthesized product.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS).

A suitable capillary column (e.g., non-polar).
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Procedure:

Sample Preparation: Prepare a dilute solution of the purified product in a suitable solvent

(e.g., dichloromethane).

GC Conditions:

Injector Temperature: 250 °C

Oven Program: Start at a suitable initial temperature (e.g., 50 °C), ramp up to a final

temperature (e.g., 250 °C) at a rate of 10 °C/min.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 300.

Data Analysis: Compare the obtained mass spectrum with a reference spectrum from a

database (e.g., NIST). The mass spectrum of Ethyl 3-(methylthio)propionate is

characterized by its molecular ion peak and specific fragmentation pattern.

Signaling Pathways and Logical Relationships
While Ethyl 3-(methylthio)propionate is not directly a central metabolite in major signaling

pathways, its hydrolysis product, 3-(methylthio)propionic acid (MTPA), is a key intermediate in

the transamination pathway of methionine metabolism.[4][5][6][7][8] This pathway becomes

particularly significant under conditions of high methionine intake.[4] In vivo studies have

shown that fatty acid ethyl esters can be rapidly hydrolyzed in the gastrointestinal tract and

blood.[9]

Synthesis of Ethyl 3-(methylthio)propionate
The synthesis of Ethyl 3-(methylthio)propionate is a straightforward application of the

Michael addition reaction.
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Caption: Synthesis of Ethyl 3-(methylthio)propionate via Michael Addition.

Methionine Metabolism via the Transamination Pathway
The following diagram illustrates the metabolic pathway from methionine to 3-

(methylthio)propionic acid, the hydrolysis product of Ethyl 3-(methylthio)propionate.
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Caption: The Transamination Pathway of Methionine Metabolism.

Experimental Workflow for GC-MS Analysis
This diagram outlines a typical workflow for the analysis of Ethyl 3-(methylthio)propionate
using Gas Chromatography-Mass Spectrometry.
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Caption: Workflow for GC-MS Analysis of Ethyl 3-(methylthio)propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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